
(2-Fluoro-5-nitrophenyl)methanamine chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(2-Fluoro-5-

nitrophenyl)methanamine

Cat. No.: B3395588 Get Quote

Technical Guide: (2-Fluoro-5-
nitrophenyl)methanamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

potential applications, and safety considerations for (2-Fluoro-5-nitrophenyl)methanamine, a

valuable building block in medicinal chemistry and materials science. This document is

intended to serve as a detailed resource for professionals in research and development.

Core Chemical Properties
(2-Fluoro-5-nitrophenyl)methanamine, particularly in its hydrochloride salt form, is a key

intermediate characterized by the presence of a fluorine atom and a nitro group on the

benzene ring. These features impart unique reactivity and make it a desirable precursor for the

synthesis of a wide range of functionalized molecules.

Table 1: Physicochemical Properties of (2-Fluoro-5-nitrophenyl)methanamine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3395588?utm_src=pdf-interest
https://www.benchchem.com/product/b3395588?utm_src=pdf-body
https://www.benchchem.com/product/b3395588?utm_src=pdf-body
https://www.benchchem.com/product/b3395588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1214328-26-3 [1][2][3]

Molecular Formula C₇H₈ClFN₂O₂ [1][2][3]

Molecular Weight 206.6 g/mol [2]

Purity
≥95% to ≥98% (Commercially

available)
[1][2]

Synonyms
2-Fluoro-5-nitrobenzylamine

hydrochloride
[2]

Note: Data for the free base is not readily available. The majority of commercial and research

data pertains to the hydrochloride salt.

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of (2-Fluoro-5-
nitrophenyl)methanamine are not widely published in peer-reviewed literature, the most

logical and commonly employed synthetic route is the reductive amination of 2-fluoro-5-

nitrobenzaldehyde.

Hypothetical Synthesis Pathway
The synthesis can be envisioned as a two-step process starting from the nitration of a suitable

fluorinated precursor, followed by the conversion of the aldehyde to the primary amine.
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Hypothesized Synthesis of (2-Fluoro-5-nitrophenyl)methanamine

2-Fluorobenzaldehyde

2-Fluoro-5-nitrobenzaldehyde

Nitration

(2-Fluoro-5-nitrophenyl)methanamine

Reductive Amination
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Caption: A plausible synthetic pathway to (2-Fluoro-5-nitrophenyl)methanamine.

Experimental Protocol: Reductive Amination (General
Procedure)
This protocol is a generalized procedure and may require optimization for specific laboratory

conditions.

Objective: To synthesize (2-Fluoro-5-nitrophenyl)methanamine from 2-fluoro-5-

nitrobenzaldehyde.

Materials:

2-fluoro-5-nitrobenzaldehyde
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Ammonium chloride (NH₄Cl) or another ammonia source

A reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium

triacetoxyborohydride (NaBH(OAc)₃)

Anhydrous methanol or another suitable solvent

Hydrochloric acid (for hydrochloride salt formation)

Standard glassware for organic synthesis

Magnetic stirrer and heating mantle

Equipment for extraction and purification (e.g., separatory funnel, rotary evaporator, column

chromatography apparatus)

Procedure:

Dissolve 2-fluoro-5-nitrobenzaldehyde in anhydrous methanol in a round-bottom flask

equipped with a magnetic stir bar.

Add a source of ammonia, such as ammonium chloride, to the solution.

Stir the mixture at room temperature for a designated period to facilitate the formation of the

intermediate imine.

Slowly add the reducing agent (e.g., sodium cyanoborohydride) to the reaction mixture. The

temperature should be monitored and controlled, if necessary, with an ice bath.

Allow the reaction to proceed at room temperature with continuous stirring until completion,

which can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by carefully adding water or a dilute acid.

Remove the methanol under reduced pressure using a rotary evaporator.

Perform a liquid-liquid extraction using a suitable organic solvent (e.g., ethyl acetate) and

water.
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate to yield the crude free base.

For the hydrochloride salt, dissolve the crude free base in a suitable solvent like diethyl ether

or ethyl acetate and add a solution of hydrochloric acid in the same or a compatible solvent.

Collect the precipitated (2-Fluoro-5-nitrophenyl)methanamine hydrochloride by filtration,

wash with a cold solvent, and dry under vacuum.

Further purification can be achieved by recrystallization or column chromatography.

Start Dissolve Aldehyde Add Ammonia Source Imine Formation Add Reducing Agent Reaction Monitoring (TLC) Workup and Extraction Purification Characterization End

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis of (2-Fluoro-5-
nitrophenyl)methanamine.

Applications in Drug Development and Medicinal
Chemistry
The structural motifs present in (2-Fluoro-5-nitrophenyl)methanamine are of significant

interest in the design of bioactive molecules. The 2-fluoro-5-nitrophenyl group can be found in

various pharmaceutical intermediates. For instance, related compounds are used in the

synthesis of kinase inhibitors and other targeted therapeutic agents. The primary amine

functionality serves as a handle for further molecular elaboration, allowing for the construction

of more complex drug candidates.

Safety and Handling
A specific Safety Data Sheet (SDS) for (2-Fluoro-5-nitrophenyl)methanamine hydrochloride

is not readily available in the public domain. However, based on the SDS for the structurally

similar compound 2-fluoro-5-nitroaniline, the following precautions are recommended.[4]

Table 2: Hazard and Precautionary Information (Inferred)
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Hazard Category Precautionary Statements Reference(s)

Flammability

Flammable solid. Keep away

from heat, sparks, and open

flames.

[4]

Skin Irritation

Causes skin irritation. Wear

protective gloves and clothing.

Wash skin thoroughly after

handling.

[4]

Eye Irritation
Causes serious eye irritation.

Wear eye protection.
[4]

Respiratory Irritation

May cause respiratory

irritation. Avoid breathing dust.

Use in a well-ventilated area.

[4]

Handling

Avoid ingestion and inhalation.

Do not get in eyes, on skin, or

on clothing.

[4]

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

[4]

First Aid Measures:

In case of skin contact: Wash with plenty of soap and water.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[4]

In case of fire: Use CO₂, dry chemical, or foam for extinction.[4]

Concluding Remarks
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(2-Fluoro-5-nitrophenyl)methanamine is a chemical intermediate with significant potential in

the fields of drug discovery and organic synthesis. While comprehensive data on its physical

properties and detailed, optimized synthesis protocols are limited in publicly accessible

sources, its structural characteristics suggest it is a valuable building block for creating novel

and complex molecules. Researchers working with this compound should exercise caution and

adhere to standard laboratory safety practices, drawing guidance from information on

analogous compounds. Further investigation into the properties and reactivity of this compound

is warranted to fully explore its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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